N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-2-phenoxypropanamide

• IUPAC Name: N-[[4-(furan-3-yl)thiophen-2-yl]methyl]-2-phenoxypropanamide
• InChI: InChI=1S/C18H17NO3S/c1-13(22-16-5-3-2-4-6-16)18(20)19-10-17-9-15(12-23-17)14-7-8-21-11-14/h2-9,11-13H,10H2,1H3,(H,19,20)
• InChI Key: LLTBPWKUFYLQCW-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)NCC1=CC(=CS1)C2=COC=C2)OC3=CC=CC=C3
• Molecular Formula: C18H17NO3S
• Molecular Weight: 327.4 g/mol

Description

The compound “N-[[4-(Furan-3-yl)thiophen-2-yl]methyl]-2-phenoxypropanamide” is a complex organic molecule that contains several interesting functional groups. These include a furan ring, a thiophene ring, a phenoxy group, and an amide group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, thiophene derivatives are typically synthesized through condensation reactions such as the Gewald reaction, the Paal–Knorr synthesis, the Fiesselmann synthesis, and the Hinsberg synthesis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and thiophene rings would contribute to the aromaticity of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the furan and thiophene rings, as well as the amide group. These groups could potentially undergo a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Thiophene derivatives are generally soluble in organic solvents but insoluble in water.

Future Directions

The future research directions for this compound could potentially include further exploration of its biological activity, as well as the development of new synthesis methods.